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Compound of Interest

Compound Name: trans-Stilbene-d2

Cat. No.: B12393891

An In-depth Technical Guide to the Safe Handling of trans-Stilbene-d2

This guide provides comprehensive safety information for trans-Stilbene-d2, intended for
researchers, scientists, and professionals in drug development. The data herein is compiled
from various safety data sheets for trans-stilbene and its deuterated analogue. The safety
profile of trans-Stilbene-d2 is considered analogous to that of its non-deuterated counterpart,
trans-stilbene.

Chemical Identification

Identifier Data

Chemical Name trans-Stilbene-a,a'-d2

trans-1,2-Diphenylethylene-d2, (E)-1,2-

Synonyms Diphenylethene-d2

CAS Number 5284-44-6

Unlabeled CAS 103-30-0

Chemical Formula C14H10D2

Molecular Weight 182.26 g/mol (approx. based on D content)
Structure (E)-CeHsCD=CDCe¢Hs

Hazard Identification and Classification
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trans-Stilbene-d2 is classified as a hazardous substance. The following is a summary of its
GHS classification.

Signal Word:Warning[1]

Hazard Pictograms:

o lbualt text

o lbualt text

Hazard Statements:

o H302: Harmful if swallowed.[1][2][3]

e H319: Causes serious eye irritation.[1][2][3][4]

e H411: Toxic to aquatic life with long lasting effects.[2]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[2][3]

e P270: Do not eat, drink or smoke when using this product.[2][3]

e P273: Avoid release to the environment.[2]

o P280: Wear protective gloves, protective clothing, and eye protection.[2][3]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[2]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1][2]

o P337 + P313: If eye irritation persists: Get medical advice/attention.[2]
e P391: Collect spillage.[2]

e P501: Dispose of contents/container to an approved waste disposal plant.[2]
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Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of trans-stilbene,
which are expected to be nearly identical for trans-Stilbene-d2.

Property Value

Physical State Solid, white to off-white crystalline powder[3][4]
Melting Point 123 - 125 °C (253 - 257 °F)[2][4]

Boiling Point 305 - 307 °C (581 - 585 °F)[2][4]

Water Solubility 0.29 mg/L[4]

Partition Coefficient (log Pow) 4.81[4]

Density 0.97 g/cm?3 at 25 °C[2]

Odor Odorless[3][5]

Toxicological Information

The toxicological properties of trans-Stilbene-d2 have not been exhaustively investigated;
however, the data for trans-stilbene provides a strong basis for assessment.

Toxicity Metric Value Species
Oral LD50 920 mg/kg[4][6] Mouse

Oral LD50 >500.1 mg/kg[2] Not specified
LC50 (Toxicity to fish) 2 mg/L (96 h)[2] Not specified

e Primary Routes of Entry: Inhalation, ingestion, skin, and eyes.[4]

o Acute Effects: Harmful if swallowed.[1][3][4] Causes serious eye irritation.[1][3][4] May cause
skin irritation and respiratory tract irritation.[1][4]

o Carcinogenicity: Not identified as a probable, possible, or confirmed human carcinogen by
IARC or ACGIH.[2][4]
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e Mutagenicity: Shows genotoxicity in vitro in the Histidine reversion (Ames) test.[2][4]

Experimental Protocols and Handling
Personal Protective Equipment (PPE)

o Eye Protection: Use safety glasses with side-shields or goggles approved under standards
such as NIOSH (US) or EN 166 (EU).[2][5]

» Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to
prevent skin exposure.[3][7] Gloves must be inspected before use and disposed of properly
after.[2]

o Respiratory Protection: If dust is generated, use a respirator with a dust filter.[8] Ensure
adequate ventilation, such as a fume hood or other local exhaust ventilation.[4][7]

Safe Handling and Storage

o Handling: Avoid contact with skin and eyes.[4] Avoid the formation of dust and aerosols.[4][7]
Do not eat, drink, or smoke when using this product.[3][7] Wash hands thoroughly after
handling.[3]

o Storage: Store in a cool, dry, and well-ventilated place at room temperature.[3][4] Keep
containers tightly closed.[1][7] Protect from light, as it can undergo photochemical reactions.

[3]14]

o Deuterated Compound Specifics: To maintain isotopic purity, handle the compound under an
inert atmosphere (e.g., argon or nitrogen) and use dry solvents and glassware.[9] Store in
well-sealed containers, such as amber vials with septum caps, to protect from atmospheric
moisture.[9]

Accidental Release Measures

e Personal Precautions: Use personal protective equipment.[4] Ensure adequate ventilation.
Avoid breathing dust.[4]

e Environmental Precautions: Do not let the product enter drains.[1][4] Avoid release into the
environment.[2]
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» Cleaning Methods: For spills, sweep up the solid material, avoiding dust generation.[5] A
damp paper towel can be used to wipe up dust.[3] Place the material into a suitable, sealed
container for disposal.[3][4] Wash the spill site after material pickup is complete.[3]

First-Aid and Emergency Procedures

The following diagram outlines the recommended first-aid procedures in case of exposure to
trans-Stilbene-d2.

Click to download full resolution via product page

Caption: First-aid workflow for different exposure routes to trans-Stilbene-d2.

Stability and Reactivity

o Chemical Stability: The product is chemically stable under standard ambient conditions
(room temperature).[2]

o Conditions to Avoid: Heat, dust formation, and exposure to sunlight.[3][8]
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e Incompatible Materials: Strong oxidizing agents and halogens.[3][7]

e Hazardous Decomposition Products: When heated to decomposition, it may emit toxic
fumes, carbon monoxide, and carbon dioxide.[3][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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